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Compound of Interest

Compound Name: Direct Black 168

Cat. No.: B12375425

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of C.1.
Direct Black 168 (CAS No.: 85631-88-5), a trisazo dye utilized in various industrial
applications. This document compiles available quantitative solubility data, details established
experimental protocols for solubility determination, and presents visual diagrams to illustrate
key concepts and workflows.

Core Concepts in Dye Solubility

The solubility of a dye like Direct Black 168 is a critical parameter influencing its application,
formulation, and environmental fate. It is governed by the principle of "like dissolves like,"
where the molecular structure of the dye and the solvent, including their polarity and capacity
for hydrogen bonding, dictate the extent of dissolution. Factors such as temperature, pH, and
the presence of other solutes can significantly impact solubility.

Quantitative Solubility Data for Direct Black 168

Quantitative solubility data for Direct Black 168 in a wide range of solvents is not extensively
documented in publicly available literature. However, based on technical data sheets and
available information, the following data has been compiled. It is important to note that the
solvent for the 25 g/L value was not specified but is presumed to be water.
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Solvent Temperature (°C) Solubility (g/L) Source(s)
Water Not Specified 25 [1]
Water 90 50 [2]
Water Not Specified Soluble [3114]
Dimethyl Sulfoxide N ]

Not Specified Slightly Soluble [5]
(DMSO)
Methanol Not Specified Slightly Soluble [5]

Note: The CAS number 83046-38-2 is sometimes listed as an alternative for Direct Black 168.
One source provides solubility data for this alternative CAS number in several organic solvents;
however, this data should be used with caution as it may not be representative of the primary
CAS number 85631-88-5.

Experimental Protocols for Solubility Determination

For researchers seeking to determine the solubility of Direct Black 168 in specific solvent
systems, the shake-flask method followed by spectrophotometric analysis is a widely accepted
and reliable protocol.

Shake-Flask Method for Equilibrium Solubility
Determination

This method is considered the gold standard for determining the equilibrium solubility of a
compound in a given solvent.

Objective: To determine the saturation concentration of Direct Black 168 in a solvent at a
controlled temperature.

Materials:
o Direct Black 168 powder

o Solvent of interest

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b3338149
https://enamine.net/public/biology-services/Shake-Flask-Aqueous-Solubility-Assay-(kinetic-or-thermodynamic-assay-conditions).pdf
https://ps.tbzmed.ac.ir/Inpress/ps-40027.pdf
https://ugtl.hkust-gz.edu.cn/616/projects/projs-chemistry/etermination-of-dye-concentration-using-a-uv-vis-spectrophotometer/
https://lup.lub.lu.se/luur/download?func=downloadFile&recordOId=2117470&fileOId=2117482
https://lup.lub.lu.se/luur/download?func=downloadFile&recordOId=2117470&fileOId=2117482
https://www.benchchem.com/product/b12375425?utm_src=pdf-body
https://www.benchchem.com/product/b12375425?utm_src=pdf-body
https://www.benchchem.com/product/b12375425?utm_src=pdf-body
https://www.benchchem.com/product/b12375425?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Volumetric flasks

Analytical balance

Shaking incubator or water bath with temperature control
Centrifuge

Syringe filters (chemically inert, e.g., PTFE)

UV-Vis Spectrophotometer

Cuvettes

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of Direct Black 168 to a
known volume of the solvent in a sealed container (e.g., a screw-cap vial or flask). The
amount of dye added should be more than what is expected to dissolve to ensure that a
saturated solution is formed.

Equilibration: Place the sealed container in a shaking incubator or water bath set to the
desired temperature. Agitate the mixture for a prolonged period (typically 24-48 hours) to
ensure that equilibrium is reached between the dissolved and undissolved dye.

Phase Separation: After equilibration, remove the container and allow it to stand at the set
temperature to let the undissolved solid settle. To effectively separate the solid from the liquid
phase, centrifuge the sample at a high speed.

Sample Extraction: Carefully withdraw a clear aliquot of the supernatant using a syringe. It is
crucial to avoid disturbing the solid pellet at the bottom.

Filtration: Filter the extracted supernatant through a chemically inert syringe filter (e.g., 0.22
um PTFE) to remove any remaining microscopic particles. This step ensures that the
analyzed solution is free of undissolved solids.

Quantification (Spectrophotometry):
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o Prepare a series of standard solutions of Direct Black 168 with known concentrations in

the same solvent.

o Measure the absorbance of these standard solutions at the wavelength of maximum
absorbance (Amax) using a UV-Vis spectrophotometer.

o Plot a calibration curve of absorbance versus concentration.

o Dilute the filtered saturated solution to a concentration that falls within the linear range of
the calibration curve.

o Measure the absorbance of the diluted sample and use the calibration curve to determine
its concentration.

o Calculate the original concentration of the saturated solution by accounting for the dilution
factor.

Data Reporting: The solubility is typically reported in grams per liter (g/L) or moles per liter
(mol/L) at the specified temperature.

Visualizations
Factors Influencing Dye Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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